Cas no 1856574-21-4 (1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1856574-21-4
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5713348
• PubChem ID: 131211358
• Update Time: 2025-06-15

1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1109669
• 1856574-21-4
• 1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(1,4-dioxan-2-ylmethyl)-

• Inchi： 1S/C7H12N4O2/c8-7-9-5-11(10-7)3-6-4-12-1-2-13-6/h5-6H,1-4H2,(H2,8,10)
• InChI Key： AHSVMWVSQCZLNW-UHFFFAOYSA-N
• SMILES： O1CCOCC1CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 411.3±43.0 °C(Predicted)
• pka: 4.32±0.12(Predicted)

Additional information on 1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine

Introduction to 1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1856574-21-4)

The compound 1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine, identified by its CAS number 1856574-21-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a dioxane moiety and a triazole ring system imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery efforts.

Recent research has highlighted the importance of triazole-containing compounds in the development of novel therapeutic agents. The triazole ring, characterized by its nitrogen-rich structure, exhibits strong hydrogen bonding potential and can form stable interactions with biological targets. In particular, derivatives of 1H-1,2,4-triazole have shown promise in modulating enzyme activity and receptor binding. The incorporation of a methyl-substituted dioxane group further enhances the compound's pharmacokinetic profile by improving solubility and metabolic stability.

The dioxane moiety in this molecule serves as a flexible linker that can adapt to various binding orientations within a target protein or enzyme. This adaptability is particularly advantageous in rational drug design, where optimizing molecular interactions is critical for achieving high affinity and selectivity. The combination of these structural features makes 1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine a compelling candidate for further investigation in the development of small-molecule inhibitors.

Current studies are exploring the compound's potential as an intermediate in the synthesis of bioactive molecules targeting inflammatory pathways. The triazole-trioxane framework is particularly relevant in this context, as it can mimic natural product scaffolds known to exhibit anti-inflammatory properties. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying derivatives with enhanced efficacy against key inflammatory mediators.

Another area of interest involves the application of this compound in antiviral research. The nitrogen-rich heterocycles present in 1H-1,2,4-triazole derivatives have been shown to disrupt viral replication mechanisms by inhibiting essential enzymes or interfering with host-virus interactions. The structural flexibility provided by the dioxane group allows for fine-tuning of binding affinities, enabling the design of molecules that selectively target viral proteases or polymerases without affecting host enzymes.

In addition to its pharmacological applications, this compound has demonstrated interesting chemical properties that make it useful in synthetic organic chemistry. The reactive nature of the triazole ring allows for further functionalization via nucleophilic substitution or cycloaddition reactions, providing access to a diverse library of derivatives. Such synthetic versatility is crucial for medicinal chemists aiming to optimize lead compounds through structure-based drug design.

The synthesis of 1-[(1,4-Dioxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core triazole-dioxane framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity levels required for pharmaceutical applications.

From a regulatory perspective, this compound benefits from existing knowledge regarding similar heterocyclic structures already approved or under clinical evaluation. This reduces uncertainty regarding safety profiles and accelerates the path toward preclinical and clinical studies. However, thorough characterization under various conditions remains essential to fully understand its behavior in biological systems and potential side effects.

The future direction of research on this molecule will likely focus on expanding its therapeutic applications through structure-based optimization. By integrating insights from computational chemistry with experimental validation, scientists aim to develop next-generation drugs with improved potency and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.